Cas no 1082745-62-7 (5-AMINO-3-METHYL-1-(TETRAHYDRO-2H-PYRAN-4-YL)-1H-PYRAZOLE-4-CARBOXAMIDE)

• Product Name: 5-AMINO-3-METHYL-1-(TETRAHYDRO-2H-PYRAN-4-YL)-1H-PYRAZOLE-4-CARBOXAMIDE
• CAS No: 1082745-62-7
• MF: C₁₀H₁₆N₄O₂
• MW: 224.259641647339
• CID: 5736982
• PubChem ID: 57556276
• Update Time: 2025-06-09

5-AMINO-3-METHYL-1-(TETRAHYDRO-2H-PYRAN-4-YL)-1H-PYRAZOLE-4-CARBOXAMIDE Chemical and Physical Properties

Names and Identifiers

• 1082745-62-7
• 5-amino-3-methyl-1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazole-4-carboxamide
• FFOLKXDOJGGVOV-UHFFFAOYSA-N
• SCHEMBL1717255
• 1H-Pyrazole-4-carboxamide, 5-amino-3-methyl-1-(tetrahydro-2H-pyran-4-yl)-
• 5-AMINO-3-METHYL-1-(TETRAHYDRO-2H-PYRAN-4-YL)-1H-PYRAZOLE-4-CARBOXAMIDE

• Inchi： 1S/C10H16N4O2/c1-6-8(10(12)15)9(11)14(13-6)7-2-4-16-5-3-7/h7H,2-5,11H2,1H3,(H2,12,15)
• InChI Key： FFOLKXDOJGGVOV-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)N1C(=C(C(N)=O)C(C)=N1)N

Computed Properties

• Exact Mass: 224.12732577g/mol
• Monoisotopic Mass: 224.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 96.2Ų

Experimental Properties

• Density: 1.50±0.1 g/cm3(Predicted)
• Boiling Point: 411.1±45.0 °C(Predicted)
• pka: 15.16±0.50(Predicted)

Additional information on 5-AMINO-3-METHYL-1-(TETRAHYDRO-2H-PYRAN-4-YL)-1H-PYRAZOLE-4-CARBOXAMIDE

Introduction to 5-AMINO-3-METHYL-1-(TETRAHYDRO-2H-PYRAN-4-YL)-1H-PYRAZOLE-4-CARBOXAMIDE and Its Significance in Modern Chemical Biology

5-AMINO-3-METHYL-1-(TETRAHYDRO-2H-PYRAN-4-YL)-1H-PYRAZOLE-4-CARBOXAMIDE, with the CAS number 1082745-62-7, is a compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential applications in drug discovery and therapeutic development. This heterocyclic compound belongs to the pyrazole class, which is well-known for its broad spectrum of biological activities. The presence of multiple functional groups, including an amino group, a carboxamide moiety, and a tetrahydropyran ring, makes this molecule a versatile scaffold for medicinal chemistry investigations.

The structural framework of 5-AMINO-3-METHYL-1-(TETRAHYDRO-2H-PYRAN-4-YL)-1H-PYRAZOLE-4-CARBOXAMIDE imparts distinct chemical and biological properties that make it a promising candidate for further exploration. The pyrazole core is a key pharmacophore in many bioactive molecules, exhibiting interactions with various biological targets. Specifically, the amino group at the 5-position and the carboxamide group at the 4-position provide opportunities for hydrogen bonding and salt formation, which are critical for drug-receptor binding. Additionally, the tetrahydropyran substituent enhances solubility and metabolic stability, making it an attractive candidate for oral administration.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic applications. 5-AMINO-3-METHYL-1-(TETRAHYDRO-2H-PYRAN-4-YL)-1H-PYRAZOLE-4-CARBOXAMIDE has been studied for its potential role in modulating various biological pathways. For instance, its structural similarity to known bioactive compounds suggests that it may interact with enzymes and receptors involved in inflammation, cancer, and neurodegenerative diseases. Preliminary computational studies have indicated that this compound may exhibit inhibitory activity against certain kinases, which are key targets in oncology research.

One of the most compelling aspects of 5-AMINO-3-METHYL-1-(TETRAHYDRO-2H-PYRAN-4-YL)-1H-PYRAZOLE-4-CARBOXAMIDE is its potential as a lead compound for drug development. Researchers have leveraged its scaffold to design derivatives with enhanced potency and selectivity. The tetrahydropyran ring, in particular, has been shown to improve pharmacokinetic profiles by increasing water solubility while maintaining favorable pharmacodynamic properties. This balance is crucial for developing drugs that can be effectively administered orally and exhibit prolonged bioavailability.

The synthesis of 5-AMINO-3-METHYL-1-(TETRAHYDRO-2H-PYRAN-4-YL)-1H-PYRAZOLE-4-CARBOXAMIDE involves multi-step organic transformations that highlight the synthetic versatility of pyrazole derivatives. The introduction of the tetrahydropyran ring requires careful control of reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition-metal-catalyzed reactions and flow chemistry, have been employed to optimize these processes. These methodologies not only improve efficiency but also minimize waste, aligning with modern green chemistry principles.

Recent advancements in crystallography and molecular modeling have provided valuable insights into the binding interactions of 5-AMINO-3-METHYL-1-(TETRAHYDRO-2H-PYRAN-4-YL)-1H-PYRAZOLE-4-CARBOXAMIDE with biological targets. These studies have revealed that the compound can form stable complexes with proteins through hydrogen bonding and hydrophobic interactions. Such detailed structural information is essential for rational drug design, allowing researchers to fine-tune the molecule's properties to enhance its binding affinity and reduce off-target effects.

The potential therapeutic applications of 5-AMINO-3-METHYL-1-(TETRAHYDRO-2H-PYRAN-4-YL)-1H-PYRAZOLE-4-CARBOXAMIDE extend beyond oncology. Emerging evidence suggests that this compound may have neuroprotective properties, making it a candidate for treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The ability of pyrazole derivatives to modulate neurotransmitter systems has been well-documented, and further research is warranted to explore these possibilities.

In conclusion, 5-AMINO-3-METHYL-1-(TETRAHYDRO-2H-PYRAN'-4-YL)-1H-PYRAZOLE'-4-CARBOXAMIDE (CAS no. 1082745'62'7) represents a significant advancement in chemical biology research. Its unique structure, combined with its potential biological activities, positions it as a valuable tool for drug discovery and therapeutic development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most challenging diseases faced by humanity today.